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Introduction
Metam sodium is a broad-spectrum soil fumigant used to control a wide range of soil-borne

pests, including nematodes, fungi, insects, and weed seeds in vegetable production.[1][2] Its

active ingredient is methyl isothiocyanate (MITC), which is formed upon contact with moist soil.

[3] Drip irrigation has emerged as an effective method for applying metam sodium, offering

precise delivery to the crop's root zone, reduced water usage compared to sprinkler or flood

irrigation, and potentially enhanced safety.[1][4][5] This document provides detailed application

notes and protocols for the use of metam sodium via drip irrigation in a research and

development context for vegetable crops.

Data Summary: Application Rates and Efficacy
The following tables summarize quantitative data from various studies on the application of

metam sodium via drip irrigation in vegetable crops.

Table 1: Metam Sodium Drip Irrigation Application Rates for Vegetable Crops
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Crop
Target
Pest(s)

Application
Rate (L/ha)

Water
Volume
(cm)

Soil Type Reference

Tomato

Meloidogyne

incognita, M.

javanica,

Pythium

ultimum,

Fusarium sp.

63 - 702 2.5 - 14.2

Sandy Loam,

Sandy Clay

Loam

[3][6]

Tomato

Fusarium

Crown and

Root Rot

701 - 935 Not Specified Not Specified [7]

Carrot

Meloidogyne

incognita, M.

javanica,

Pythium

ultimum,

Fusarium sp.

63 - 702 2.5 - 14.2

Sandy Loam,

Sandy Clay

Loam

[3][6]

Potato
Sclerotium

rolfsii
532 Not Specified Not Specified [4]

Table 2: Efficacy of Metam Sodium Drip Irrigation on Soil-Borne Pathogens and Crop Yield
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Crop Target Pest
Application
Rate (L/ha)

Efficacy
Yield
Increase

Reference

Tomato

Root-knot

nematodes

(Meloidogyne

spp.)

187 - 702

Significant

reduction in

soil

nematodes

and root

galling

Significant

increase in

most cases

[3][6]

Tomato

Pythium

ultimum,

Fusarium sp.

187 - 702

Reduced

sporangia

and

propagules

per gram of

dry soil

Not explicitly

stated for

fungal

reduction

[3][6]

Carrot

Root-knot

nematodes

(Meloidogyne

spp.)

125 - 281

Significant

reduction in

soil

nematodes

and root

galling

Significant

increase in

marketable

yield (64.2-

70.2 t/ha vs

46.9 t/ha in

control)

[3]

Potato

Stem Rot

(Sclerotium

rolfsii)

532

Killed all test

sclerotia at

15, 30, and

46 cm depths

when applied

via drip lines

at 7 cm depth

Not Specified [4]

Tomato

Fusarium

Crown and

Root Rot

701 - 935

Failed to

reduce the

disease

- [7]

Experimental Protocols
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Pre-Application Protocol
Objective: To prepare the experimental plot for safe and effective metam sodium application.

Materials:

Tractor with implements for plowing and disking

Soil moisture meter

Soil thermometer

Personal Protective Equipment (PPE) as per product label (respirator, gloves, coveralls)[8]

Methodology:

Site Preparation: At least 3 weeks before fumigation, deep plow the experimental plot to

loosen the soil and incorporate any plant residues.[9] Follow this with disking to create a fine

tilth.[9]

Soil Moisture: Ensure the soil moisture is at 50% to 80% of field capacity.[3] This is crucial for

the conversion of metam sodium to its active form, MITC. The "feel and appearance

method" can be used for estimation.[8]

Soil Temperature: Measure the soil temperature at a depth of 15 cm. The ideal temperature

range is generally between 4°C and 32°C.

Drip Tape Installation: Install drip irrigation lines at the desired depth. For bedded crops, one

or two drip lines per bed are common.[3][7] The depth of the drip tape can influence the

distribution of the fumigant.[4]

System Check: Pressurize the drip irrigation system to check for leaks and ensure uniform

water distribution.

Application Protocol
Objective: To apply metam sodium safely and effectively through the drip irrigation system.

Methodological & Application
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Materials:

Metam sodium formulation (e.g., 32.7% a.i.)[3][6]

Chemical injection pump (e.g., diaphragm or piston pump)

Flow meter

Calibration equipment

Personal Protective Equipment (PPE)[8]

Methodology:

Calibration: Calibrate the injection pump to deliver the precise amount of metam sodium

required for the target application rate.

Initiate Irrigation: Start the drip irrigation system with water only to wet the soil profile.

Metam Sodium Injection: Once the system is fully pressurized and water is flowing uniformly,

begin injecting the metam sodium solution into the irrigation water.[3] The injection should be

continuous throughout the application period.[3]

Application Duration and Water Volume: The duration of the application and the total volume

of water will depend on the target rate and soil type.[1] The goal is to evenly distribute the

fumigant within the desired soil volume.

Flush Lines: After the required amount of metam sodium has been injected, continue to run

the irrigation system with fresh water to flush the lines completely. This ensures all the

fumigant is pushed into the soil and none remains in the irrigation system.

Bed Compaction: For some application methods, immediately following the application with a

bed shaper or solid press rollers can help to compact the soil and seal the fumigant.[10]

Post-Application Protocol
Objective: To ensure fumigant efficacy and safe re-entry and planting.

Methodological & Application
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Materials:

Soil sampling equipment

Glass jars with screw-on lids

Lettuce or radish seeds for a bioassay[9]

Cultivation equipment for shallow tillage

Methodology:

Waiting Period: Observe the required waiting period as specified by the product label,

typically 14 to 21 days, before planting.[9]

Aeration: After the waiting period, aerate the soil to allow any residual fumigant to escape.[9]

This can be done through shallow cultivation (no deeper than 5 cm).[8] In cold and wet

conditions, more frequent shallow cultivation may be necessary.[8]

Bioassay for Planting Safety: To confirm the soil is safe for planting, conduct a simple

bioassay.[9]

Collect soil samples from the treated area.[8][9]

Place the soil in a glass jar and moisten if necessary.

Place lettuce or radish seeds on the soil surface and seal the jar.[9]

If the seeds germinate normally, the soil is safe for planting.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for Metam sodium drip irrigation.

Safety Precautions
Personal Protective Equipment (PPE): Always wear the appropriate PPE as specified on the

product label, which may include chemical-resistant gloves, coveralls, and respiratory

protection.[8]

Restricted Use: Metam sodium is a "restricted use" pesticide, and its application requires a

certified applicator.[9]

Fumigant Management Plan (FMP): A written FMP is required, outlining the application

details and emergency procedures.[9]

Buffer Zones: Establish and maintain buffer zones around the treated area to protect

bystanders.[8]

Re-entry Interval: Adhere to the specified re-entry restricted period, which is typically 5 days.

[9]

Spill Management: Have a plan and materials ready to manage any spills or leaks during the

application process.[10] Handlers should wash hands thoroughly after use and remove

contaminated clothing immediately.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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